2-Amino-2-(p-tolyl)butan-1-ol

Specification

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 2-amino-2-(4-methylphenyl)butan-1-ol
• Standard InChI: InChI=1S/C11H17NO/c1-3-11(12,8-13)10-6-4-9(2)5-7-10/h4-7,13H,3,8,12H2,1-2H3
• Standard InChI Key: JLCNJFGAONRXMK-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)(C1=CC=C(C=C1)C)N

Introduction

2-Amino-2-(p-tolyl)butan-1-ol is an organic compound that belongs to the class of amino alcohols. It is characterized by the presence of both amino (-NH₂) and hydroxyl (-OH) functional groups, which significantly influence its reactivity and biological interactions. The compound's structure includes a p-tolyl group, enhancing its hydrophobic properties and making it suitable for various chemical reactions and biological applications.

Molecular Information

Property	Value
Molecular Formula	C₁₁H₁₇NO
Molecular Weight	Approximately 169.24 g/mol
Chirality	Exhibits chirality due to a stereogenic center

The molecular weight of 2-Amino-2-(p-tolyl)butan-1-ol is approximately 169.24 g/mol, with a molecular formula of C₁₁H₁₇NO. This compound exhibits chirality due to the presence of a stereogenic center at the carbon atom bonded to the amino group.

Synthesis Methods

The synthesis of 2-Amino-2-(p-tolyl)butan-1-ol can be achieved through several methods, including reductive amination and other organic transformations. Reductive amination typically offers higher yields and purities, making it a preferred method in laboratory settings.

Mechanism of Action

The mechanism of action for 2-Amino-2-(p-tolyl)butan-1-ol in biological systems often involves its interaction with neurotransmitter systems due to its structural similarity to certain neurotransmitters or their precursors. Studies indicate that compounds similar to this may exhibit activity as inhibitors or modulators of neurotransmitter reuptake mechanisms, potentially influencing mood and cognitive functions.

Potential Applications

Given its unique structure and reactivity, 2-Amino-2-(p-tolyl)butan-1-ol has potential applications in pharmaceuticals and organic synthesis. Its derivatives have been studied extensively in medicinal chemistry for their possible roles as therapeutic agents.

Anticancer Activity

Compounds structurally related often exhibit anticancer properties by inhibiting enzymes involved in cancer cell growth or by interacting with specific receptors on cancer cells.

Neurotransmitter Modulation

Amino alcohols like this compound can modulate neurotransmitter systems by affecting dopamine, serotonin, or norepinephrine pathways.

Synthesis Efficiency

Reductive amination offers efficient synthesis routes for such compounds, enhancing yield purity compared to other methods.

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